Cas no 105687-96-5 (Benzene, 1-isocyanato-4-[(4-isocyanatophenoxy)methyl]-)

• Product Name: Benzene, 1-isocyanato-4-[(4-isocyanatophenoxy)methyl]-
• CAS No: 105687-96-5
• MF: C₁₅H₁₀N₂O₃
• MW: 266.25150346756
• CID: 1160316
• PubChem ID: 13668615
• Update Time: 2025-04-20

Benzene, 1-isocyanato-4-[(4-isocyanatophenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-isocyanato-4-[(4-isocyanatophenoxy)methyl]-
• 1-isocyanato-4-[(4-isocyanatophenoxy)methyl]benzene
• SCHEMBL5172920
• DTXSID00546271
• 105687-96-5

• Inchi： 1S/C15H10N2O3/c18-10-16-13-3-1-12(2-4-13)9-20-15-7-5-14(6-8-15)17-11-19/h1-8H,9H2
• InChI Key： INXJKXWSFPJCCC-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N=C=O)CC1C=CC(=CC=1)N=C=O

Computed Properties

• Exact Mass: 266.06914219g/mol
• Monoisotopic Mass: 266.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 68.1Ų

Experimental Properties

• PSA: 68.09000
• LogP: 3.20020